Cas no 515829-91-1 (1H-Pyrazole-3-carboxamide,N-(4,5-dihydro-2-thiazolyl)-1-ethyl-(9CI))

1H-Pyrazole-3-carboxamide,N-(4,5-dihydro-2-thiazolyl)-1-ethyl-(9CI) structure
515829-91-1 structure
Product Name:1H-Pyrazole-3-carboxamide,N-(4,5-dihydro-2-thiazolyl)-1-ethyl-(9CI)
CAS No:515829-91-1
MF:C9H12N4OS
MW:224.282779693604
CID:935573
PubChem ID:841677
Update Time:2025-04-19

1H-Pyrazole-3-carboxamide,N-(4,5-dihydro-2-thiazolyl)-1-ethyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxamide,N-(4,5-dihydro-2-thiazolyl)-1-ethyl-(9CI)
    • AK-968/40941196
    • MLS000699285-02
    • MLS000699285
    • CHEBI:105874
    • N-(4,5-Dihydrothiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide
    • STK964572
    • N-(4,5-dihydro-1,3-thiazol-2-yl)-1-ethyl-1H-pyrazole-3-carboxamide
    • N-(4,5-dihydrothiazol-2-yl)-1-ethyl-3-pyrazolecarboxamide
    • CHEMBL1303173
    • N-(4,5-dihydro-1,3-thiazol-2-yl)-1-ethylpyrazole-3-carboxamide
    • HMS2524D17
    • SMR000227858
    • AKOS003745016
    • 515829-91-1
    • Q27183660
    • Inchi: 1S/C9H12N4OS/c1-2-13-5-3-7(12-13)8(14)11-9-10-4-6-15-9/h3,5H,2,4,6H2,1H3,(H,10,11,14)
    • InChI Key: SOMLSQRPKZWHIF-UHFFFAOYSA-N
    • SMILES: S1C(=NCC1)NC(C1C=CN(CC)N=1)=O

Computed Properties

  • Exact Mass: 224.07318219g/mol
  • Monoisotopic Mass: 224.07318219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 84.6Ų
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